Cas no 3021-89-4 (2-Nonenal, 2-pentyl-)

• Product Name: 2-Nonenal, 2-pentyl-
• CAS No: 3021-89-4
• MF: C₁₄H₂₆O
• MW: 210.355644702911
• CID: 306955
• PubChem ID: 102360
• Update Time: 2025-04-19

2-Nonenal, 2-pentyl- Chemical and Physical Properties

Names and Identifiers

• 2-Nonenal, 2-pentyl-
• 2-pentyl-2-Nonenal
• 2-Amylnon-2-enal
• 2-Pentylnon-2-enal
• 2-Pentylnonenal
• DTXSID2062791
• pentyl-2-nonenal
• SCHEMBL6196500
• 3021-89-4
• NS00028879

• Inchi： 1S/C14H26O/c1-3-5-7-8-10-12-14(13-15)11-9-6-4-2/h12-13H,3-11H2,1-2H3
• InChI Key： VIKQYIINCNAGJW-UHFFFAOYSA-N
• SMILES： O=CC(=CCCCCCC)CCCCC

Computed Properties

• Exact Mass: 210.19848
• Monoisotopic Mass: 210.198365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 5.6

Experimental Properties

• Density: 0.84
• Boiling Point: 298.4°C at 760 mmHg
• Flash Point: 95°C
• Refractive Index: 1.447
• PSA: 17.07